Cas no 2418730-19-3 (3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate)

• Product Name: 3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate
• CAS No: 2418730-19-3
• MF: C₁₃H₁₈FN₅O₃S
• MW: 343.37712430954
• CID: 5679995
• PubChem ID: 165774463
• Update Time: 2025-10-29

3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• EN300-26630341
• 2418730-19-3
• 3-azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate
• 3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate

• Inchi： 1S/C13H18FN5O3S/c1-9-11(8-19-5-3-16-4-6-19)7-12(17-18-15)10(2)13(9)22-23(14,20)21/h7,16H,3-6,8H2,1-2H3
• InChI Key： NHKXVLKEOIXJKX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(=CC(=C1C)CN1CCNCC1)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 343.11143879g/mol
• Monoisotopic Mass: 343.11143879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate

Exploring the Potential of 3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418730-19-3) in Modern Research

The compound 3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418730-19-3) has garnered significant attention in recent years due to its unique chemical structure and potential applications in various scientific fields. With the growing interest in click chemistry and bioconjugation, this molecule stands out as a promising candidate for researchers exploring novel synthetic pathways and functional materials. Its azido group and sulfurofluoridate moiety make it particularly valuable for cross-coupling reactions and post-synthetic modifications.

One of the most frequently searched topics in modern chemistry is the role of azide-containing compounds in drug discovery and material science. The 3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate fits perfectly into this narrative, as its piperazine ring enhances solubility and bioavailability, while the sulfurofluoridate group offers reactivity for further derivatization. Researchers often inquire about the stability and handling of such compounds, and this molecule has shown remarkable resilience under standard laboratory conditions, making it a reliable choice for experimental workflows.

In the context of chemical biology, the demand for versatile linkers and probes has never been higher. The 3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate provides a robust platform for designing fluorescent tags and affinity labels, which are critical for studying protein-protein interactions and cellular pathways. Its compatibility with CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) and SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition) reactions further expands its utility in bioorthogonal chemistry.

Another area where this compound excels is in the development of polymeric materials and nanostructures. The integration of azido functionalities into polymers allows for precise control over material properties, such as mechanical strength and thermal stability. With the rise of smart materials and responsive coatings, the 3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate offers a pathway to create advanced composites with tailored functionalities.

From a synthetic chemistry perspective, the compound’s multifunctional design enables diverse reaction pathways, making it a favorite among chemists working on heterocyclic synthesis and catalysis. Its methyl-substituted phenyl ring provides steric hindrance, which can be leveraged to achieve selective transformations. This feature is particularly relevant in the context of asymmetric synthesis, where controlling stereochemistry is paramount.

As the scientific community continues to explore the boundaries of molecular design, the 3-Azido-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418730-19-3) remains a compelling subject of study. Its adaptability across multiple disciplines—from medicinal chemistry to materials science—highlights its potential to address some of the most pressing challenges in modern research. Whether you’re investigating new reaction methodologies or developing innovative biomaterials, this compound offers a wealth of opportunities for discovery and innovation.